Cas no 88510-08-1 (2-phenylethyl 6-O-alpha-L-rhamnopyranosyl-beta-D-glucopyranoside)

2-phenylethyl 6-O-alpha-L-rhamnopyranosyl-beta-D-glucopyranoside structure
88510-08-1 structure
Product Name:2-phenylethyl 6-O-alpha-L-rhamnopyranosyl-beta-D-glucopyranoside
CAS No:88510-08-1
MF:C20H30O10
MW:430.446207523346
CID:2031605
PubChem ID:14312558
Update Time:2025-04-21

2-phenylethyl 6-O-alpha-L-rhamnopyranosyl-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 2-phenylethyl 6-O-alpha-L-rhamnopyranosyl-beta-D-glucopyranoside
    • 2-phenylethyl beta-rutinoside
    • 2-phenylethyl D-rutinoside
    • 2-phenylethyl O-alpha-L-rhamnopyranosyl-(1?6)-beta-D-glucopyranoside
    • 2-phenylethyl rutinoside
    • phenethyl alpha-L-rhamnopyranosyl(1->6)-beta-D-glucopyranoside
    • phenethyl O-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside
    • Phenethyl rutinoside
    • NCGC00169796-01
    • BRD-K76613438-001-01-4
    • AKOS040739974
    • NCGC00169796-02
    • beta-Phenylethanol beta-D-rutinoside
    • DTXSID001165902
    • NCGC00169796-02_C20H30O10_2-Phenylethyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
    • 2-Phenylethyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
    • MEGxp0_000793
    • ACon1_000975
    • 2-methyl-6-[[3,4,5-trihydroxy-6-(2-phenylethoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol
    • 88510-08-1
    • 1,2-Hexadecanediol (8CI)(9CI)
    • CHEBI:167920
    • Inchi: 1S/C20H30O10/c1-10-13(21)15(23)17(25)20(29-10)28-9-12-14(22)16(24)18(26)19(30-12)27-8-7-11-5-3-2-4-6-11/h2-6,10,12-26H,7-9H2,1H3
    • InChI Key: OKUGUNDXBGUFPA-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1COC1C(C(C(C(C)O1)O)O)O)O)O)O)OCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 430.18389715g/mol
  • Monoisotopic Mass: 430.18389715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 158Ų
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